Cas no 2229212-03-5 (tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2229212-03-5
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6448661
• PubChem ID: 165621441
• Update Time: 2025-05-21

tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate
• 2229212-03-5
• EN300-1892119
• tert-butyl N-[2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenyl]carbamate

• Inchi： 1S/C16H23NO5/c1-7-12(18)10-8-13(20-5)14(21-6)9-11(10)17-15(19)22-16(2,3)4/h7-9,12,18H,1H2,2-6H3,(H,17,19)
• InChI Key： BUFYKFDUVFHNCI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(C=C)O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate (CAS No. 2229212-03-5)

The compound tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate, identified by its CAS No. 2229212-03-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxyprop-2-en-1-yl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's CAS No. 2229212-03-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its dimethoxyphenyl core is particularly noteworthy, as it is a common scaffold in many pharmacologically active compounds, including those targeting neurodegenerative diseases and inflammatory conditions.

One of the key features of tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate is its versatility in organic synthesis. The hydroxyprop-2-en-1-yl group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists who aim to optimize the bioavailability and efficacy of potential drug candidates. Additionally, the tert-butyl carbamate moiety provides stability, making the compound suitable for long-term storage and large-scale production.

The synthesis of tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate typically involves multi-step reactions, including protection-deprotection strategies and selective oxidation. These processes are often optimized to achieve high yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2229212-03-5 is a key identifier in patent literature, highlighting its commercial and scientific importance.

From an SEO perspective, searches related to tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate often include queries about its synthetic routes, physicochemical properties, and applications in drug development. Addressing these topics not only enhances the article's visibility but also provides valuable insights for researchers and industry professionals. Furthermore, the compound's potential role in green chemistry initiatives is a trending topic, as scientists seek eco-friendly synthesis methods to reduce environmental impact.

In conclusion, tert-butyl N-2-(1-hydroxyprop-2-en-1-yl)-4,5-dimethoxyphenylcarbamate (CAS No. 2229212-03-5) is a promising compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it a focal point for innovative chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agricultural solutions.